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Compound of Interest

Compound Name: 1,5-Anthracenediamine

CAS No.: 79015-49-9

Cat. No.: B1608405

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
1,5-Anthracenediamine, also known as 1,5-diaminoanthracene, is an aromatic amine with the

chemical formula C₁₄H₁₂N₂.[1] Its unique structure makes it a subject of interest in various

research and development applications, including the synthesis of novel materials and potential

use as a building block in covalent organic frameworks (COFs).[1] As with any chemical

compound, a thorough understanding of its health and safety profile is paramount for ensuring

the well-being of laboratory personnel and the integrity of research outcomes. This guide

provides a comprehensive overview of the known health and safety information for 1,5-
Anthracenediamine, grounded in available technical data and established safety principles. It

is designed to empower researchers to handle this compound responsibly by not just outlining

procedures, but by explaining the rationale behind them.
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A foundational aspect of safe handling is understanding a substance's physical characteristics.

This knowledge informs storage, handling, and emergency response protocols.

Property Value Source

CAS Number 79015-49-9 [1][2]

Molecular Formula C₁₄H₁₂N₂ [1]

Molecular Weight 208.26 g/mol [1]

Physical Form Solid, Powder [2][3]

Appearance Brown powder [3]

Solubility Does not mix well with water. [3]

Storage Temperature 2-8°C, protect from light. [1][2]

Hazard Identification and GHS Classification
1,5-Anthracenediamine is classified as a hazardous substance under the Globally

Harmonized System of Classification and Labelling of Chemicals (GHS).[4][5] The primary

hazards are associated with irritation to the skin, eyes, and respiratory system.[4]

GHS Hazard Statements:

H315: Causes skin irritation.[4]

H319: Causes serious eye irritation.[4]

H335: May cause respiratory irritation.[4]

H410: Very toxic to aquatic life with long lasting effects.[4]

The following pictogram is used to represent these hazards:

GHS Exclamation Mark Pictogram

GHS07: Exclamation Mark[1][2]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 10 Tech Support

https://www.chemscene.com/79015-49-9.html
https://www.sigmaaldrich.com/TW/zh/product/leyanshanghaihaohongscientificcoltd/leyh9acf9111?context=bbe
https://www.chemscene.com/79015-49-9.html
https://www.chemscene.com/79015-49-9.html
https://www.sigmaaldrich.com/TW/zh/product/leyanshanghaihaohongscientificcoltd/leyh9acf9111?context=bbe
https://datasheets.scbt.com/sc-223075.pdf
https://datasheets.scbt.com/sc-223075.pdf
https://datasheets.scbt.com/sc-223075.pdf
https://www.chemscene.com/79015-49-9.html
https://www.sigmaaldrich.com/TW/zh/product/leyanshanghaihaohongscientificcoltd/leyh9acf9111?context=bbe
https://www.benchchem.com/product/b1608405/docs?utm_src=pdf-body#navigating-the-safety-profile-of-1-5-anthracenediamine-an-in-depth-technical-guide
https://www.geneseo.edu/wp-content/uploads/2019/04/Anthracene.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/1_5-Diaminoanthraquinone
https://www.geneseo.edu/wp-content/uploads/2019/04/Anthracene.pdf
https://www.geneseo.edu/wp-content/uploads/2019/04/Anthracene.pdf
https://www.geneseo.edu/wp-content/uploads/2019/04/Anthracene.pdf
https://www.geneseo.edu/wp-content/uploads/2019/04/Anthracene.pdf
https://www.geneseo.edu/wp-content/uploads/2019/04/Anthracene.pdf
https://www.chemscene.com/79015-49-9.html
https://www.sigmaaldrich.com/TW/zh/product/leyanshanghaihaohongscientificcoltd/leyh9acf9111?context=bbe
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1608405?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


The signal word associated with these hazards is "Warning".[2][4]

Toxicological Profile: Understanding the Risks
While comprehensive toxicological data for 1,5-Anthracenediamine is limited, the available

information and data from related compounds provide a basis for a cautious approach.

Acute Toxicity: The material has not been classified as "harmful by ingestion"; however, entry

into the bloodstream through cuts or abrasions may lead to systemic injury.[3]

Skin and Eye Irritation: Direct contact can cause skin inflammation, and it may exacerbate

pre-existing dermatitis.[3] It is also predicted to cause substantial eye irritation, characterized

by temporary redness.[3][4]

Respiratory Irritation: Inhalation of dust can irritate the respiratory system, potentially causing

further lung damage, especially in individuals with pre-existing respiratory conditions.[3][4]

Sensitization: There is a potential for skin sensitization, meaning that repeated exposure may

lead to an allergic reaction in some individuals.[3]

Chronic Health Effects: There is concern that this material could have carcinogenic or

mutagenic effects, but there is currently insufficient data to make a definitive assessment.[3]

Long-term exposure to high concentrations of dust may lead to changes in lung function.[3]

Aquatic Toxicity: The compound is classified as very toxic to aquatic life with long-lasting

effects, necessitating careful handling to prevent environmental release.[4]

Safe Handling and Storage: A Proactive Approach
Given the identified hazards, a stringent set of handling and storage protocols is essential. The

core principle is the hierarchy of controls, which prioritizes eliminating or minimizing the hazard

at its source.
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Hierarchy of Controls for 1,5-Anthracenediamine

Elimination
(Not Feasible)

Substitution
(Consider less hazardous alternatives)

Engineering Controls
(Fume hood, ventilation)

Most Effective

Administrative Controls
(SOPs, training)

Personal Protective Equipment
(Gloves, goggles, lab coat)

Least Effective

Click to download full resolution via product page

Hierarchy of Controls for Safe Handling.

Engineering Controls:

Work with 1,5-Anthracenediamine should be conducted in a well-ventilated area, preferably

within a chemical fume hood, to minimize inhalation of dust.[4][6]

Provide appropriate exhaust ventilation at places where dust is formed.[4]

Personal Protective Equipment (PPE):
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A critical last line of defense, the selection of appropriate PPE is non-negotiable.

Eye Protection: Wear tightly fitting safety goggles or a face shield.[4][7]

Hand Protection: Chemical-resistant gloves are required. The suitability and durability of the

glove type depend on the frequency and duration of contact. For prolonged or frequently

repeated contact, a glove with a higher protection class is recommended.[3] Always wash

hands thoroughly after removing gloves.[3]

Skin and Body Protection: Wear a lab coat and, if necessary, impervious clothing to prevent

skin contact.[7][8]

Respiratory Protection: If engineering controls are insufficient or during spill cleanup, use a

NIOSH/MSHA-approved respirator with a particulate filter.[3][8]

Handling Procedures:

Avoid breathing dust and contact with skin and eyes.[3]

Minimize dust generation and accumulation.[6]

Use dry clean-up procedures such as a vacuum with a HEPA filter; avoid sweeping that

generates dust.[3]

Ensure that any external skin damage is suitably protected before handling.[3]

Storage:

Keep the container tightly closed in a dry and well-ventilated place.[4]

Store at the recommended temperature of 2-8°C and protect from light.[1][2]

Store away from incompatible materials, such as strong oxidizing agents.[3]

Emergency Procedures: Preparedness and
Response
In the event of an accidental exposure or spill, a swift and informed response is crucial.
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First-Aid Measures:

If Inhaled: Move the person to fresh air. If breathing is difficult, give oxygen. If not breathing,

give artificial respiration and seek immediate medical attention.[7]

In Case of Skin Contact: Immediately take off contaminated clothing. Wash the affected area

with plenty of soap and water. If skin irritation occurs, get medical advice.[4][7]

In Case of Eye Contact: Rinse cautiously with water for several minutes. Remove contact

lenses if present and easy to do. Continue rinsing for at least 15 minutes and consult a

doctor.[4][7]

If Swallowed: Rinse mouth with water. Do not induce vomiting. Never give anything by mouth

to an unconscious person. Call a doctor or Poison Control Center immediately.[7]

Spill Response Workflow:
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1,5-Anthracenediamine Spill Response
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Workflow for Responding to a Spill.
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Fire-Fighting Measures:

Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.[4][7]

Specific Hazards: Fine dust dispersed in air may ignite.[9] Combustion may produce toxic

fumes, including carbon monoxide, carbon dioxide, and nitrogen oxides.[3]

Protective Equipment: Firefighters should wear self-contained breathing apparatus and full

protective gear.[4][7]

Disposal Considerations
Dispose of 1,5-Anthracenediamine and its containers in accordance with local, state, and

federal regulations.[4] Do not let the product enter drains, as it is very toxic to aquatic life.[4]

Conclusion
While 1,5-Anthracenediamine holds promise for scientific advancement, its potential hazards

necessitate a culture of safety and a rigorous adherence to established protocols. By

understanding its chemical properties, recognizing its health risks, and implementing robust

engineering and administrative controls, researchers can work with this compound confidently

and safely. This guide serves as a foundational resource, but it is incumbent upon all users to

consult the most current Safety Data Sheet and institutional safety guidelines before

commencing any work.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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